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Compound Focus: 2-Ethoxypentane

CAS No.: 1817-89-6

Cat. No.: S705075

Get Quote

Chemical Profile of 2-Ethoxypentane

The table below summarizes the key identifiers and estimated physical properties of 2-Ethoxypentane,

which are essential for any purification plan.

Property Value / Description

CAS Registry Number 1817-89-6 [1] [2] [3]

Molecular Formula C₇H₁₆O [1] [2] [3]

Molecular Weight 116.20 g/mol [1] [2] [3]

IUPAC Name 2-Ethoxypentane [1]

Other Names sec-Amyl ethyl ether; Ethyl 1-methylbutyl ether [1] [2] [4]

Structure

 (from NIST) [1]
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Property Value / Description

Boiling Point 117.3 °C (estimate) [2] [3]

Density 0.7684 (estimate) [2] [3]

Refractive Index 1.3897 (estimate) [2] [3]

Flash Point 9 °C [3]

Critical Safety Information

Handling 2-Ethoxypentane requires strict safety precautions due to its hazardous properties [3]:

High Flammability: The low flash point of 9°C classifies it as a highly flammable liquid [3]. Keep
away from heat, sparks, and open flames.

Health Hazards: It is potentially harmful if inhaled, ingested, or if it contacts skin and eyes [3]. Use
appropriate personal protective equipment (PPE) including gloves and safety glasses.

Environmental Considerations: The compound is not readily biodegradable and may accumulate in
aquatic organisms [3].

Theoretical Framework for Distillation

The following diagram outlines the general workflow for the simple distillation of a compound like 2-

Ethoxypentane, incorporating key safety and analysis steps.
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Critical Safety Steps

Core Experimental Protocol

Start: Crude 2-Ethoxypentane

Safety Review

Assemble Distillation Apparatus

Apply Heat & Collect Fraction

Analyze Purity (e.g., GC, Refractometry)

Pure 2-Ethoxypentane

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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